Cas no 1290634-35-3 (7-Bromo-2-methylisoquinolin-1(2H)-one)

7-Bromo-2-methylisoquinolin-1(2H)-one is a heterocyclic organic compound featuring a brominated isoquinoline scaffold with a methyl substituent at the 2-position. This structure is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The bromine atom at the 7-position offers a reactive site for further functionalization via cross-coupling reactions, enabling the construction of more complex derivatives. Its well-defined crystalline form ensures consistent purity and stability, making it suitable for precise synthetic applications. The compound’s rigid framework may also contribute to studies in ligand design and small-molecule drug development.
7-Bromo-2-methylisoquinolin-1(2H)-one structure
1290634-35-3 structure
Product Name:7-Bromo-2-methylisoquinolin-1(2H)-one
CAS No:1290634-35-3
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD22380537
CID:2620978
PubChem ID:20800104
Update Time:2025-06-06

7-Bromo-2-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2-methylisoquinolin-1(2H)-one
    • 7-bromo-2-methylisoquinolin-1-one
    • 7-bromo-2-methyl-1,2-dihydroisoquinolin-1-one
    • SCHEMBL9919029
    • BS-27337
    • 1290634-35-3
    • DB-170204
    • CS-0210662
    • 7-Bromo-2-methyl-1(2h)-isoquinolinone
    • MFCD22380537
    • MDL: MFCD22380537
    • Inchi: 1S/C10H8BrNO/c1-12-5-4-7-2-3-8(11)6-9(7)10(12)13/h2-6H,1H3
    • InChI Key: ZZSFZIKRCCTBSV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=CN(C)C(C=2C=1)=O

Computed Properties

  • Exact Mass: 236.97893 g/mol
  • Monoisotopic Mass: 236.97893 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.3
  • Molecular Weight: 238.08

7-Bromo-2-methylisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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